Cas no 851807-38-0 (3-({1-(3,4-dimethylbenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine)

• Product Name: 3-({1-(3,4-dimethylbenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine
• CAS No: 851807-38-0
• MF: C₁₈H₁₉N₃OS
• MW: 325.42796254158
• CID: 6410938
• PubChem ID: 4081042
• Update Time: 2025-08-05

3-({1-(3,4-dimethylbenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-({1-(3,4-dimethylbenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine
• 3-({[1-(3,4-dimethylbenzoyl)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}methyl)pyridine
• SR-01000127308
• F0630-1669
• SR-01000127308-1
• AKOS024589381
• (3,4-dimethylphenyl)-[2-(pyridin-3-ylmethylsulfanyl)-4,5-dihydroimidazol-1-yl]methanone
• (3,4-dimethylphenyl)(2-((pyridin-3-ylmethyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
• 851807-38-0

• Inchi： 1S/C18H19N3OS/c1-13-5-6-16(10-14(13)2)17(22)21-9-8-20-18(21)23-12-15-4-3-7-19-11-15/h3-7,10-11H,8-9,12H2,1-2H3
• InChI Key： ZVXDEECTKQMASO-UHFFFAOYSA-N
• SMILES： S(CC1C=NC=CC=1)C1=NCCN1C(C1=CC=C(C)C(C)=C1)=O

Computed Properties

• Exact Mass: 325.12488341g/mol
• Monoisotopic Mass: 325.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 70.9Ų

Additional information on 3-({1-(3,4-dimethylbenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine

Introduction to 3-({1-(3,4-dimethylbenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine and Its Applications in Modern Chemical Biology

3-({1-(3,4-dimethylbenzoyl-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine) is a sophisticated organic compound characterized by its intricate molecular structure, which has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by the CAS number 851807-38-0, represents a convergence of multiple chemical functionalities that make it a promising candidate for various biological and medicinal applications.

The molecular architecture of 3-({1-(3,4-dimethylbenzoyl-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine) incorporates a pyridine core, which is a well-known pharmacophore in drug design due to its ability to interact with biological targets. The presence of the 3,4-dimethylbenzoyl group enhances the compound's lipophilicity, making it more suitable for membrane interactions and improving its bioavailability. Additionally, the 4,5-dihydro-1H-imidazol-2-ylsulfanyl moiety introduces a sulfur atom that can participate in hydrogen bonding and metal coordination, further expanding its potential utility in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The pyridine derivatives, including 3-({1-(3,4-dimethylbenzoyl-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine), have been extensively studied for their potential applications in treating various diseases. For instance, studies have shown that pyridine-based compounds can modulate enzyme activity and receptor binding, making them valuable in the development of drugs targeting neurological disorders and inflammatory conditions.

The CAS number 851807-38-0 provides a unique identifier for this compound, facilitating its tracking and utilization in research settings. This standardized nomenclature ensures that scientists worldwide can accurately reference and utilize the compound in their experiments without ambiguity. The CAS system is particularly crucial in ensuring consistency across different laboratories and publications.

The synthesis of 3-({1-(3,4-dimethylbenzoyl-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine) involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. The incorporation of the 3,4-dimethylbenzoyl group typically involves Friedel-Crafts acylation reactions, while the introduction of the 4,5-dihydro-1H-imidazol-2-ylsulfanyl moiety often requires nucleophilic substitution or condensation reactions. These synthetic pathways highlight the compound's complexity and the expertise required to produce it on a scalable basis.

The pharmacological properties of 3-({1-(3,4-dimethylbenzoyl-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine) have been explored in several preclinical studies. These investigations have revealed potential applications in areas such as anti-inflammatory therapy and central nervous system (CNS) drug development. The compound's ability to interact with specific biological targets suggests that it could be used to modulate pathways involved in pain perception and neurodegenerative diseases.

In conclusion, 3-({1-(3,